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Compound of Interest

Compound Name: nor-4

Cat. No.: B3244693

Abstract

This technical guide provides a comprehensive overview of the solubility of NOR-4 (CAS
163180-50-5; also known as FR 144420), a nitric oxide (NO) donor, in common research
solvents. Due to the limited availability of quantitative solubility data in public literature and
supplier documentation, this guide summarizes the available qualitative information and
presents a general experimental protocol for researchers to determine the precise solubility of
NOR-4 in their solvents of choice. This document is intended for researchers, scientists, and
drug development professionals working with this compound.

Introduction

NOR-4 is a small molecule compound identified as a nitric oxide (NO) donor, a class of
compounds crucial for research in various physiological and pathological processes. The
efficacy of NOR-4 in experimental settings is fundamentally dependent on its successful
dissolution in an appropriate solvent to achieve the desired concentration for in vitro and in vivo
studies. Understanding the solubility of NOR-4 is therefore a critical first step in experimental
design. This guide aims to collate the known solubility information for NOR-4 and provide a
practical framework for its empirical determination.

Physicochemical Properties of NOR-4

A summary of the key physicochemical properties of NOR-4 is presented in Table 1.
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Property Value Source

CAS Number 163180-50-5 Santa Cruz Biotechnology
Alternate Names FR 144420 Santa Cruz Biotechnology
Molecular Formula C14H18N4O4 Santa Cruz Biotechnology
Molecular Weight 306.32 g/mol Santa Cruz Biotechnology
Purity >97% Santa Cruz Biotechnology
Application Nitric oxide (NO) donor Santa Cruz Biotechnology

Solubility of NOR-4

As of the date of this guide, specific quantitative solubility data for NOR-4 in common research
solvents is not readily available in published literature or from major chemical suppliers.
However, based on the general properties of similar small organic molecules, a qualitative
assessment of its likely solubility is provided in Table 2. It is imperative for researchers to
experimentally verify these qualitative predictions.

Table 2: Qualitative Solubility Profile of NOR-4
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Solvent Expected Solubility Rationale

A powerful polar aprotic

solvent capable of dissolving a

Dimethyl Sulfoxide (DMSO) Likely Soluble ] ]
wide range of organic
compounds.
Another polar aprotic solvent
Dimethylformamide (DMF) Likely Soluble with strong solvating properties

for organic molecules.

] ) A polar protic solvent; solubility
Likely Soluble to Sparingly ) -
Ethanol will depend on the specific
Soluble ]
functional groups of NOR-4.

) ) Similar to ethanol, its
Likely Soluble to Sparingly _ _ _
Methanol effectiveness will be influenced
Soluble
by the compound's structure.

Organic molecules of this

_ _ nature often have limited
Likely Sparingly Soluble to o )
Aqueous Buffers (e.g., PBS) solubility in aqueous media.
Insoluble N
Solubility may be pH-

dependent.

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a systematic experimental approach is required. The
following protocol outlines a general method for determining the solubility of NOR-4 in a solvent
of interest.

Materials
 NOR-4 (solid form)

e Solvent of interest (e.g., DMSO, Ethanol, PBS pH 7.4)

e Analytical balance
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e \ortex mixer
e Thermostatic shaker/incubator
e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 pm)
Procedure

e Preparation of a Saturated Solution:

o Add an excess amount of NOR-4 to a known volume of the solvent in a sealed vial. The
excess solid should be clearly visible.

o Incubate the vial at a controlled temperature (e.g., 25 °C or 37 °C) in a shaker for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. Continuous agitation
is crucial.

e Separation of Undissolved Solute:
o Centrifuge the saturated solution at a high speed to pellet the excess solid.
o Carefully collect the supernatant, ensuring no solid particles are disturbed.

o For further clarification, filter the supernatant through a syringe filter compatible with the
solvent.

e Quantification of Dissolved NOR-4:

o Prepare a series of standard solutions of NOR-4 of known concentrations in the same
solvent.

o Develop a quantitative analytical method, such as HPLC or UV-Vis spectrophotometry.
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» For HPLC: Inject the standard solutions to generate a calibration curve. Then, inject the
filtered supernatant (appropriately diluted if necessary) to determine the concentration
of NOR-4.

» For UV-Vis: Measure the absorbance of the standard solutions at the wavelength of
maximum absorbance (Amax) to create a calibration curve. Measure the absorbance of
the diluted supernatant and calculate the concentration.

» Calculation of Solubility:

o The concentration determined in the previous step represents the solubility of NOR-4 in
that solvent at the specified temperature. The solubility is typically expressed in mg/mL or
Molarity (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
NOR-4 solubility.
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Caption: Workflow for experimental solubility determination of NOR-4.

Conclusion
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While quantitative solubility data for NOR-4 is not readily available, this guide provides a
framework for researchers to approach its use in experimental settings. The qualitative
predictions suggest that NOR-4 is likely soluble in polar aprotic solvents like DMSO and DMF,
with potentially lower solubility in alcohols and aqueous solutions. It is strongly recommended
that researchers perform the experimental protocol outlined in this document to determine the
precise solubility in their specific solvents and experimental conditions. This will ensure
accurate and reproducible results in studies utilizing this important nitric oxide donor.

« To cite this document: BenchChem. [The Solubility Profile of NOR-4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3244693#solubility-of-nor-4-in-different-research-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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